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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B129372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans,trans-
dibenzylideneacetone, a versatile organic compound with applications ranging from organic

synthesis to materials science and drug discovery. This document details its chemical identity,

physical properties, a detailed synthesis protocol, and its mechanism of formation.

Core Nomenclature and Identification
trans,trans-Dibenzylideneacetone, a pale-yellow crystalline solid, is systematically named

(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one according to IUPAC nomenclature.[1][2] It is

commonly referred to by several synonyms, including trans,trans-dibenzalacetone and (E,E)-

dibenzylideneacetone.[3] The unique Chemical Abstracts Service (CAS) registry number for the

trans,trans isomer is 35225-79-7.[2][3][4][5]

Physicochemical and Structural Data
A summary of the key quantitative data for trans,trans-dibenzylideneacetone is presented in

the table below for easy reference and comparison.
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Property Value Source

CAS Number 35225-79-7 [2][3][4][5]

Molecular Formula C₁₇H₁₄O [2][3][5]

Molecular Weight 234.29 g/mol [4][5]

Melting Point 104-107 °C [4]

Appearance Pale-yellow solid [1]

Solubility

Insoluble in water; Soluble in

acetone, chloroform; Slightly

soluble in ethanol.

[1][6]

IUPAC Name
(1E,4E)-1,5-diphenylpenta-1,4-

dien-3-one
[1][2]

Synthesis via Claisen-Schmidt Condensation: An
Experimental Protocol
trans,trans-Dibenzylideneacetone is readily synthesized via a base-catalyzed aldol

condensation between acetone and two equivalents of benzaldehyde.[7] This specific type of

crossed aldol reaction is known as the Claisen-Schmidt condensation.[3][8]

Reaction Principle: The reaction involves the formation of an enolate from acetone in the

presence of a base, which then acts as a nucleophile, attacking the carbonyl carbon of

benzaldehyde.[3] A subsequent dehydration reaction leads to the formation of a conjugated

system.[3] This process occurs on both sides of the acetone molecule to yield the final product,

dibenzylideneacetone.[1]

Materials:

Benzaldehyde (2 equivalents)

Acetone (1 equivalent)

Sodium Hydroxide (NaOH)
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95% Ethanol

Deionized Water

Ethyl Acetate (for recrystallization)

Procedure:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic

stirrer, dissolve sodium hydroxide in water, then add 95% ethanol.[9] Cool the solution to

room temperature.

Reactant Addition: In a separate container, mix benzaldehyde and acetone. Add

approximately half of this mixture to the stirred basic solution.[9]

Reaction Progression: A yellow precipitate should form within a few minutes.[9][10] After

approximately 15 minutes of stirring, add the remaining benzaldehyde-acetone mixture to the

flask.[9]

Completion and Isolation: Continue to stir the reaction mixture vigorously for an additional 30

minutes.[9] Collect the solid product by vacuum filtration using a Büchner funnel.[10]

Washing and Drying: Wash the collected crystals thoroughly with cold water to remove any

residual sodium hydroxide.[9][10] Allow the product to air dry or dry under vacuum to a

constant weight.[10]

Purification (Optional): For a higher purity product, the crude trans,trans-
dibenzylideneacetone can be recrystallized from a minimal amount of hot ethyl acetate.[9]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of trans,trans-
dibenzylideneacetone.
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Caption: Workflow for the synthesis of trans,trans-dibenzylideneacetone.

Applications in Research and Development
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trans,trans-Dibenzylideneacetone serves as a versatile building block in organic synthesis. It

is notably used as a ligand in organometallic chemistry, for instance, in the preparation of

tris(dibenzylideneacetone)dipalladium(0), a common catalyst.[1] Furthermore, derivatives of

dibenzylideneacetone have been investigated for various biological activities, including as

potential inhibitors of Plasmodium falciparum, the parasite responsible for malaria, and as

probes for β-amyloid plaques.[6][11] Its structural motif is also found in compounds explored for

their potential as sunscreen agents due to their UV-absorbing properties.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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